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Compound of Interest

2-Bromo-5-chloropyridine-4-
Compound Name:
carboxaldehyde

Cat. No.: B582063

Essential Safety and Handling Guide: 2-Bromo-5-
chloropyridine-4-carboxaldehyde

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-chloropyridine-4-
carboxaldehyde. The following procedures are designed to ensure safe laboratory operations
and minimize risk.

Hazard Summary

Based on data from the closely related isomer, 5-Bromo-2-chloropyridine-4-carboxaldehyde,
and similar chemical structures, this compound should be handled as a hazardous substance.
Primary hazards include:

Acute Toxicity: Toxic if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Quantitative Data Summary
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The following table summarizes key safety and physical property data for 2-Bromo-5-
chloropyridine-4-carboxaldehyde and its close isomer.

Property Value Source
Chemical Formula CeH3BrCINO [1]
Molecular Weight 220.45 g/mol [1]
Physical Form Solid [1]

63-68 °C (for isomer 5-Bromo-

Melting Point 2-chloropyridine-4- [1]
carboxaldehyde)
Storage Temperature -20°C [1]

Acute Toxicity, Oral (Category
3); Skin Irritant (Category 2);

Hazard Class Eye Irritant (Category 2); [1]
Specific Target Organ Toxicity -
Single Exposure (Category 3)

Signal Word Danger [1]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to these steps is mandatory to ensure personal and environmental safety.

Engineering Controls and Preparation

o Ventilation: All handling of 2-Bromo-5-chloropyridine-4-carboxaldehyde, including
weighing and transfers, must be conducted inside a certified chemical fume hood to prevent
inhalation of dust or vapors.[2][3][4]

o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and
unobstructed.[3][5]
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o Spill Kit: Have a chemical spill kit equipped with absorbent materials (e.g., Chemizorb®),
personal protective equipment (PPE), and waste disposal bags available in the immediate
work area.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles with side shields conforming to EN166 or
NIOSH standards.[5][6]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[2] Gloves must be
inspected for integrity before use. Use proper glove removal technique to avoid skin contact.

[6]

e Body Protection: Alab coat is required. For larger quantities or tasks with a higher risk of
splashing, a PVC apron should be worn.[7]

o Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK-P2) is
mandatory.[6][8]

Chemical Handling Protocol

» Receiving and Storage:
o Upon receipt, inspect the container for damage.

o Store the chemical in a cool, dry, well-ventilated area, away from incompatible materials
such as strong oxidizing agents, strong bases, and strong reducing agents.[4][9] The
recommended storage temperature is -20°C.[1]

o Keep the container tightly closed.[9][10]
e Weighing and Transfer:
o Perform all weighing and transfers within a chemical fume hood.

o Use tools (spatulas, etc.) dedicated to this chemical or thoroughly cleaned before and after
use.
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o Avoid creating dust.[4]

e In-Reaction Use:
o Set up apparatus within the fume hood.
o Add the compound to the reaction vessel slowly to prevent splashing.

o Do not eat, drink, or smoke in the work area.[9] Wash hands thoroughly after handling.[9]
[11]

Emergency Procedures

» Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected area with
soap and plenty of water for at least 15 minutes.[3][10] Seek medical attention if irritation
persists.[5][11]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[7][9] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.[3]

 Inhalation: Move the person to fresh air.[3][9] If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] Seek immediate medical
attention and show the Safety Data Sheet to the attending physician.[3][6]

e Spills:
o Evacuate non-essential personnel from the area.[8]
o Wearing appropriate PPE, cover the spill with a liquid-absorbent, inert material.

o Carefully sweep or scoop up the absorbed material into a labeled, sealable container for
hazardous waste disposal.[6]

o Clean the spill area thoroughly with an appropriate solvent and then soap and water.
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o Do not let the chemical enter drains.[8]

Disposal Plan

All waste containing 2-Bromo-5-chloropyridine-4-carboxaldehyde must be treated as
hazardous.

Chemical Waste:

o Dispose of surplus and non-recyclable solutions through a licensed professional waste
disposal company.[6]

o Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

o Used gloves, weigh boats, paper towels, and other contaminated disposable materials
must be collected in a dedicated, labeled hazardous waste container.[6]

o Dispose of contaminated packaging as unused product.[6]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name.

Regulations: All disposal activities must comply with local, state, and federal environmental
regulations.[11]

Workflow Visualization

The following diagram illustrates the standard operational workflow for handling 2-Bromo-5-
chloropyridine-4-carboxaldehyde, from preparation to disposal.
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Caption: Safe handling workflow for 2-Bromo-5-chloropyridine-4-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-5-
chloropyridine-4-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b582063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

